Cas no 131956-96-2 (Octanedioic acid, 2-amino-, 8-methyl ester)

• Product Name: Octanedioic acid, 2-amino-, 8-methyl ester
• CAS No: 131956-96-2
• MF: C₉H₁₆NO₄
• MW: 202.227643013
• CID: 1229322
• PubChem ID: 71340940
• Update Time: 2025-04-20

Octanedioic acid, 2-amino-, 8-methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 2-amino-, 8-methyl ester
• 2-amino-8-methoxy-8-oxooctanoate
• 131956-96-2
• DTXSID10767995

• Inchi： 1S/C9H17NO4/c1-14-8(11)6-4-2-3-5-7(10)9(12)13/h7H,2-6,10H2,1H3,(H,12,13)/p-1
• InChI Key： ZYWZMWMPDZJWFD-UHFFFAOYSA-M
• SMILES： O(C)C(CCCCCC(C(=O)[O-])N)=O

Computed Properties

• Exact Mass: 202.10793299g/mol
• Monoisotopic Mass: 202.10793299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 92.4Ų